Cas no 550377-89-4 (Benzaldehyde, 2-chloro-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)

• Product Name: Benzaldehyde, 2-chloro-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• CAS No: 550377-89-4
• MF: C₁₃H₁₉ClO₂Si
• MW: 270.827264070511
• CID: 4034472
• PubChem ID: 58907469
• Update Time: 2025-04-22

Benzaldehyde, 2-chloro-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-chloro-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• SCHEMBL2511093
• 4-([tert-Butyl(dimethyl)silyl]oxy)-2-chlorobenzaldehyde
• 550377-89-4
• DUCPBAZXBYCEFT-UHFFFAOYSA-N
• DB-123270
• 4-{[tert-Butyl(dimethyl)silyl]oxy}-2-chlorobenzaldehyde
• 4-((tert-butyldimethylsilyl)oxy)-2-chlorobenzaldehyde
• 4-[(tert-butyldimethylsilyl)oxy]-2-chlorobenzaldehyde
• 975-426-1
• EN300-33066185

• Inchi： 1S/C13H19ClO2Si/c1-13(2,3)17(4,5)16-11-7-6-10(9-15)12(14)8-11/h6-9H,1-5H3
• InChI Key： DUCPBAZXBYCEFT-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(O[Si](C(C)(C)C)(C)C)C=C1Cl

Computed Properties

• Exact Mass: 270.0842841Da
• Monoisotopic Mass: 270.0842841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives